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Compound of Interest

Compound Name: 1-Palmitoyl-3-bromopropanediol

Cat. No.: B15549989 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of a feasible synthetic

pathway for 1-Palmitoyl-3-bromopropanediol, a molecule of interest in various research and

development applications. This document outlines the core chemical transformations, provides

detailed experimental protocols, and presents quantitative data in a structured format for ease

of comparison and implementation.

Synthetic Strategy Overview
The synthesis of 1-Palmitoyl-3-bromopropanediol can be efficiently achieved through a two-

step process. The first step involves the selective monobromination of a readily available

starting material, 1,3-propanediol, to yield the key intermediate, 3-bromo-1-propanol. The

subsequent step involves the regioselective esterification of 3-bromo-1-propanol with a suitable

palmitoylating agent to afford the final product.
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Starting Materials
Synthetic Steps Intermediates & Final Product

1,3-Propanediol Step 1:
Monobromination

HBr

Palmitic Acid or
Palmitoyl Chloride

Step 2:
Esterification

Acid Catalyst or
Base

3-Bromo-1-propanol

1-Palmitoyl-3-bromopropanediol

Step 1: Monobromination of 1,3-Propanediol

Step 2: Esterification

1,3-Propanediol 3-Bromo-1-propanol

HBr, Acetic Acid
then H+ catalyst, Methanol 3-Bromo-1-propanol

1-Palmitoyl-3-bromopropanediol

Palmitoyl Chloride
Pyridine, DCM
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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